9-Benzyl-9-borabicyclo[3.3.1]nonane

• IUPAC Name: 9-benzyl-9-borabicyclo[3.3.1]nonane
• InChI: InChI=1S/C15H21B/c1-2-6-13(7-3-1)12-16-14-8-4-9-15(16)11-5-10-14/h1-3,6-7,14-15H,4-5,8-12H2
• InChI Key: IQRBNRFCRAJXJF-UHFFFAOYSA-N
• Canonical SMILES: B1(C2CCCC1CCC2)CC3=CC=CC=C3
• Molecular Formula: C15H21B
• DSSTOX Substance ID: DTXSID40399960
• Molecular Weight: 212.14 g/mol
• CAS RN: 53317-09-2

Description

9-Borabicyclo[3.3.1]nonane, also known as 9-BBN, is an organoborane compound. This colorless solid is used in organic chemistry as a hydroboration reagent. The compound exists as a hydride-bridged dimer, which easily cleaves in the presence of reducible substrates.

Synthesis Analysis

9-BBN is prepared by the reaction of 1,5-cyclooctadiene and borane usually in ethereal solvents. It is commercially available as a solution in tetrahydrofuran and as a solid. It has been used as a metal-free catalyst for the monohydroboration of carbodiimides with pinacol borane.

Molecular Structure Analysis

The compound exists as a hydride-bridged dimer, which easily cleaves in the presence of reducible substrates. Stoichiometric reactions, kinetic studies, and DFT calculations have allowed us to propose a plausible mechanism involving a heterocyclic amidinate intermediate with a three center-two electron B–H–B bond.

Chemical Reactions Analysis

9-BBN is a mild reagent for the reduction of carbonyl compounds, acid chlorides, and alkenes. It does not form complexes with tertiary amines, a stoichiometric amount of the reagent is sufficient for the complete reduction of amides to amines.

Physical And Chemical Properties Analysis

9-BBN is a colorless solid. It is used in organic chemistry as a hydroboration reagent. The compound exists as a hydride-bridged dimer.

Scientific Research Applications

Friedel–Crafts Benzylation of Arenes

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Hydroboration Reactions

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Synthesis of Alcohols

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Synthesis of Aldehydes and Ketones

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Reductive Cleavage of Cyclic Acetals and Ketals

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Reduction of Carbonyl Compounds, Acid Chlorides, and Alkenes

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Safety And Hazards

9-BBN is a highly flammable liquid and vapor. In contact with water, it releases flammable gas. It is harmful if swallowed and causes severe skin burns and eye damage. It may cause respiratory irritation and drowsiness or dizziness. It is suspected of causing cancer.

Future Directions

9-BBN’s derivatives have been elegantly used for the asymmetric reduction of the ketone moiety. It is especially useful in Suzuki reactions. Its highly regioselective addition on alkenes allows the preparation of terminal alcohols by subsequent oxidative cleavage with H2O2 in aqueous KOH.